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Introduction

1-Bromonaphthalene (C10H7Br) is an aromatic organic compound that serves as a key
intermediate in various synthetic processes within the pharmaceutical and chemical industries.
[1][2] Its utility is underscored by its application in the synthesis of N-aryl imidazoles, diaryl
ethers, and arylnaphthalenes, as well as its use as a solvent for certain specialized
applications.[2][3][4] A thorough understanding of its physical properties and associated
hazards is paramount for its safe handling, application in experimental design, and the
development of robust manufacturing processes. This guide provides an in-depth overview of
the core physical characteristics and safety considerations of 1-bromonaphthalene, presented
in a manner conducive to the needs of research and development professionals.

Physical Properties

1-Bromonaphthalene is a colorless to pale yellow oily liquid with a pungent odor. The
guantitative physical properties of 1-bromonaphthalene are summarized in the tables below
for ease of reference and comparison.

Table 1: General and Molar Properties
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Property Value Source(s)
Molecular Formula C1oH7Br
Molecular Weight 207.07 g/mol
Colorless to pale yellow oily
Appearance o
liquid
Odor Pungent

Table 2: Thermal and Physical Constants

Property Value Conditions Source(s)
Melting Point -2to-1°C
Boiling Point 133-134 °C at 10 mmHg
281 °C at 760 mmHg
(calculated)
Density 1.48 g/mL at 20 °C
Refractive Index 1.6570 at 20 °C (n20/D)
Flash Point >110 °C Closed Cup

Vapor Pressure

0.00973 mmHg

Table 3: Solubility Profile

Solvent Solubility Source(s)
Water Sparingly soluble / Insoluble

Ethanol Miscible

Diethyl Ether Miscible

Benzene Miscible

Chloroform Miscible
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Hazards and Safety Information

A comprehensive understanding of the hazards associated with 1-bromonaphthalene is

crucial for ensuring laboratory and industrial safety. The following tables summarize the key

hazard classifications and safety data.

Table 4: GHS H | Classificati

Hazard . .
Hazard Class Category Pictogram Signal Word
Statement
Acute Toxicity, H302: Harmful if )
Category 4 Warning
Oral swallowed
Serious Eye H319: Causes
Damage/Eye Category 2A serious eye Warning
Irritation irritation
Hazardous to the
Aquatic H400: Very toxic ]
] Category 1 o Warning
Environment, to aquatic life
Acute Hazard
Hazardous to the )
i H410: Very toxic
Aquatic o
) to aquatic life )
Environment, Category 1 ) ] Warning
with long lasting
Long-term
effects
Hazard
Sources:
Table 5: NFPA 704 Diamond
Category Rating
Health (Blue) 2
Flammability (Red) 1
Instability (Yellow) 0
Special (White)
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Source:

Description of NFPA Ratings:

o Health (2): Can cause temporary incapacitation or residual injury.
o Flammability (1): Must be preheated before ignition can occur.

« Instability (0): Normally stable, even under fire exposure conditions, and is not reactive with
water.

Experimental Protocols

The following are detailed methodologies for key experiments used to determine the physical
properties of liquid organic compounds such as 1-bromonaphthalene.

Determination of Boiling Point (Capillary Method)

Objective: To determine the temperature at which the vapor pressure of the liquid equals the
atmospheric pressure.

Methodology:
e A small amount of the liquid is placed in a small test tube.
o Acapillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

e The test tube is then attached to a thermometer and heated in a controlled manner using a
heating bath (e.g., oil bath or a melting point apparatus with a boiling point function).

e As the liquid is heated, the air trapped in the capillary tube expands and escapes.

» When the boiling point of the liquid is reached, a rapid and continuous stream of bubbles will
emerge from the open end of the capillary tube.

e The heat source is then removed, and the apparatus is allowed to cool slowly.

e The boiling point is recorded as the temperature at which the liquid begins to enter the
capillary tube.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b7761076?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7761076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Determination of Melting Point (Capillary Method)

Objective: To determine the temperature at which the solid phase of a substance is in

equilibrium with its liquid phase.

Methodology:

A small, finely powdered sample of the solidified compound is packed into a capillary tube
sealed at one end.

The capillary tube is placed in a melting point apparatus, which contains a heating block and
a thermometer.

The sample is heated at a slow, controlled rate (typically 1-2 °C per minute) near the
expected melting point.

The temperature at which the first drop of liquid appears is recorded as the beginning of the
melting range.

The temperature at which the entire solid has turned into a clear liquid is recorded as the end
of the melting range. For a pure compound, this range is typically narrow (0.5-2 °C).

Determination of Density (Pychometer Method)

Objective: To determine the mass per unit volume of the liquid.

Methodology:

A pycnometer, a glass flask with a specific, accurately known volume, is first weighed empty.

The pycnometer is then filled with the liquid, ensuring no air bubbles are trapped, and the
excess liquid is removed.

The filled pycnometer is then weighed again.

The mass of the liquid is determined by subtracting the mass of the empty pycnometer from
the mass of the filled pycnometer.
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e The density is calculated by dividing the mass of the liquid by the known volume of the
pycnometer.

Determination of Refractive Index (Abbe Refractometer)

Objective: To measure the extent to which light is bent when it passes through the liquid.

Methodology:

A few drops of the liquid are placed on the prism of an Abbe refractometer.
e The prism is closed, and the light source is adjusted to illuminate the field of view.

o The refractometer is adjusted until the dividing line between the light and dark fields is sharp
and centered on the crosshairs.

o The refractive index is read directly from the instrument's scale. The temperature should be
controlled and recorded as the refractive index is temperature-dependent.

Determination of Flash Point (Closed-Cup Method)

Objective: To determine the lowest temperature at which the liquid gives off sufficient vapor to
form an ignitable mixture with air in a closed container.

Methodology:

The liquid sample is placed in a closed cup of a flash point apparatus (e.g., Pensky-Martens
or Abel).

e The sample is heated at a slow, constant rate.

e At regular temperature intervals, an ignition source (a small flame or spark) is introduced into
the vapor space above the liquid.

e The flash point is the lowest temperature at which the vapors of the liquid ignite with a brief
flash.

Logical Relationships of Properties and Hazards
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The physical properties of 1-bromonaphthalene are intrinsically linked to its potential hazards.

The following diagram illustrates these relationships.
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Figure 1: Relationship between Physical Properties and Hazards of 1-Bromonaphthalene
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Figure 1: Relationship between Physical Properties and Hazards of 1-Bromonaphthalene.

Conclusion

1-Bromonaphthalene is a valuable chemical intermediate with a well-defined set of physical

properties and associated hazards. Its high boiling point and low vapor pressure contribute to a

reduced inhalation hazard at ambient temperatures, while its high flash point indicates a low

flammability risk. However, it is classified as harmful if swallowed and causes serious eye

irritation, necessitating the use of appropriate personal protective equipment and handling

procedures. Furthermore, its high toxicity to aquatic life demands careful consideration for

environmental containment and disposal. By adhering to the safety guidelines and

understanding the physical characteristics outlined in this guide, researchers and professionals

can safely and effectively utilize 1-bromonaphthalene in their scientific endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7761076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

